Cas no 74048-41-2 (9,11-Anhydro Fusidic Acid)

9,11-Anhydro Fusidic Acid Properties

Names and Identifiers

• 9,11-Anhydro Fusidic Acid
• (2Z)-2-[(3R,4S,5S,8R,10S,13R,14S,16R)-16-acetyloxy-3-hydroxy-4,8,10,14-tetramethyl-2,3,4,5,6,7,12,13,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid
• (8α,13α,14β,17Z)-16β-Acetoxy-3α-hydroxy-9,11-didehydro-29-nor-5α-dammara-17(20),24-dien-21-oic acid
• A,13
• A,14
• A,16
• A,17Z)-16-(Acetyloxy)-3-hydroxy-29-nordammara-9(11),17(20),24-trien-21-oic Acid
• A,4
• A,8
• Fusidic acid EP Impurity L
• Fusidic Acid Impurity L(EP)
• (2Z)-2-[(3R,4S,5S,8R,10S,13R,14S,16S)-16-acetyloxy-3-hydroxy-4,8,10,14-tetramethyl-2,3,4,5,6,7,12,13,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-ylidene]-6-methylhept-5-enoic acid
• 9,11-Anhydrofusidic Acid
• ent-(17Z)-16alpha-(acetyloxy)-3beta-hydroxy-4beta,8,14-trimethyl-18-nor-5beta,10alpha-cholesta-9(11),17(20),24-trien-21-oic acid
• FUSIDIC ACID IMPURITY L [EP IMPURITY]
• 74048-41-2
• RZD6436JQV
• 29-Nordammara-9(11),17(20),24-trien-21-oic acid, 16-(acetyloxy)-3-hydroxy-, (3alpha,4alpha,8alpha,13alpha,14beta,16beta,17Z)-
• (3?,4?,8?,13?,14?,16?,17Z)-16-(Acetyloxy)-3-hydroxy-29-nordammara-9(11),17(20),24-trien-21-oic Acid; 9,11-Anhydrofusidic Acid; Fusidic Acid EP Impurity L
• (8alpha,13alpha,14beta,17Z)-16beta-Acetoxy-3alpha-hydroxy-9,11-didehydro-29-nor-5alpha-dammara-17(20),24-dien-21-oic acid
• +Expand

• InChIKey： RBVYCBIQIAASKN-UHFFFAOYSA-N
• Inchi： InChI=1S/C31O5/c1-18(2)9-8-10-21(28(34)35)27-23-11-12-26-29(5)15-14-24(33)19(3)22(29)13-16-30(26,6)31(23,7)17-25(27)36-20(4)32
• SMILES： [#6]-[#6]-1-[#6](-[#8])-[#6]-[#6]C2([#6])[#6]-1-[#6]-[#6]C1([#6])[#6]2=[#6]-[#6]-[#6]2\[#6](-[#6](-[#6]C12[#6])-[#8]-[#6](-[#6])=O)=[#6](\[#6]-[#6]\[#6]=[#6](/[#6])-[#6])-[#6](-[#8])=O |t:15|

Computed Properties

• Exact Mass: 498.33500
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 6
• Monoisotopic Mass: 498.33452456g/mol
• Heavy Atom Count: 36
• Complexity: 1020
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Topological Polar Surface Area: 83.8Ų

Experimental Properties

• LogP: 6.61540
• PSA: 83.83000